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Compound of Interest

Compound Name: Dolutegravir-d5

Cat. No.: B10788533 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dolutegravir-d5 is a deuterated stable isotope-labeled internal standard for the quantification

of Dolutegravir in biological matrices using mass spectrometry-based assays such as GC- or

LC-MS.[1][2] Dolutegravir is a potent inhibitor of HIV integrase, crucial in the treatment of HIV-1

infection.[1] Accurate quantification of Dolutegravir is essential for pharmacokinetic studies,

therapeutic drug monitoring, and bioequivalence studies. The use of a stable isotope-labeled

internal standard like Dolutegravir-d5 is the gold standard for correcting for matrix effects and

variations in sample processing, thereby ensuring the accuracy and precision of the analytical

method.

This document provides a detailed standard operating procedure for the preparation of

Dolutegravir-d5 stock solutions, including information on its solubility, recommended storage

conditions, and a step-by-step protocol for its preparation.

Physicochemical Properties of Dolutegravir-d5
Property Value

CAS Number 2249814-82-0[1][3][4]

Molecular Formula C₂₀H₁₄D₅F₂N₃O₅[1][2]

Molecular Weight 424.4 g/mol [1][2]
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Solubility Data
The solubility of Dolutegravir-d5 in various organic solvents is summarized below. It is

important to select an appropriate solvent to ensure complete dissolution and stability of the

stock solution.[1]

Solvent Solubility

Dimethylformamide (DMF) 5 mg/mL[1][2]

Dimethyl sulfoxide (DMSO) 2.5 mg/mL[1][2]

Ethanol Slightly Soluble[1][2]

Methanol Freely Soluble (for Dolutegravir sodium)[5]

Note: For maximum solubility in aqueous buffers, it is recommended to first dissolve the

compound in DMF and then dilute with the aqueous buffer of choice. Aqueous solutions are not

recommended for storage for more than one day.[6]

Recommended Storage and Stability
Proper storage of stock solutions is critical to maintain their integrity and ensure the accuracy of

experimental results.

Storage Condition Recommended Duration

Solid Form Store at -20°C for up to 4 years.[2]

Stock Solution at -20°C Use within 1 month.[1]

Stock Solution at -80°C Use within 6 months.[1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use vials before storage.[1]

Experimental Protocol: Preparation of a 1 mg/mL
Dolutegravir-d5 Stock Solution
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This protocol describes the preparation of a 1 mg/mL stock solution of Dolutegravir-d5 in

DMSO. This concentration is a common starting point for creating calibration standards and

quality control samples for bioanalytical methods.[7]

Materials and Equipment:

Dolutegravir-d5 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Before opening, allow the vial of Dolutegravir-d5 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture on the

compound.

Weighing: Accurately weigh 1 mg of Dolutegravir-d5 powder using an analytical balance

and transfer it to a clean, appropriately labeled microcentrifuge tube or vial.

Solvent Addition: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial

containing the Dolutegravir-d5 powder.

Dissolution:

Cap the vial securely and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved.
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If the solid is not fully dissolved, sonicate the vial in an ultrasonic bath for 5-10 minutes.[1]

To further aid solubility, the tube can be gently warmed to 37°C before sonication.[1]

Aliquoting and Storage:

Once the Dolutegravir-d5 is completely dissolved, aliquot the 1 mg/mL stock solution into

smaller, single-use volumes (e.g., 50 µL) in clearly labeled microcentrifuge tubes.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Working Solutions:

Working solutions for calibration curves and quality control samples can be prepared by serially

diluting the 1 mg/mL stock solution with an appropriate solvent, such as a mixture of acetonitrile

and water (50:50 v/v) or methanol and water (50:50 v/v).[7]

Workflow Diagram
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Workflow for Dolutegravir-d5 Stock Solution Preparation
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Caption: Experimental workflow for preparing Dolutegravir-d5 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. caymanchem.com [caymanchem.com]

3. pharmaffiliates.com [pharmaffiliates.com]

4. clearsynth.com [clearsynth.com]

5. jgtps.com [jgtps.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Development and validation of an LC-MS/MS assay for the quantification of dolutegravir
extracted from human hair - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note and Protocol for the Preparation of
Dolutegravir-d5 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788533#standard-operating-procedure-for-
preparing-dolutegravir-d5-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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